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Compound of Interest

Compound Name: Propylene glycol dioleate

Cat. No.: B085745 Get Quote

Propylene Glycol Dioleate: A Bio-Based
Challenger to Traditional Plasticizers
In the quest for sustainable and safer materials, propylene glycol dioleate (PGDO) is

emerging as a promising bio-based plasticizer, offering a viable alternative to conventional

phthalate-based plasticizers like di(2-ethylhexyl) phthalate (DEHP) and diisononyl phthalate

(DINP). This guide provides a comprehensive performance evaluation of PGDO, comparing its

efficacy against these industry standards through experimental data. The focus is on

mechanical properties, thermal stability, and migration resistance, critical parameters for

researchers, scientists, and drug development professionals.

Performance at a Glance: PGDO vs. Phthalates
Quantitative analysis of key performance indicators reveals that bio-based plasticizers derived

from renewable resources, such as the mixture containing propylene glycol dioleate, exhibit

performance comparable, and in some aspects superior, to traditional phthalates.[1][2]
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Performance Metric
Propylene Glycol
Dioleate (Bio-based
Ester Mixture)

DEHP (di(2-
ethylhexyl)
phthalate)

DINP (diisononyl
phthalate)

Mechanical Properties

(at 50 PHR)

Tensile Strength ~19 MPa[1][2] ~19 MPa[1][2] ~19 MPa[1][2]

Elongation at Break ~250%[1][2] ~250%[1][2] ~250%[1][2]

Thermal Stability

5% Weight Loss

Temperature (in N₂)
261.1 °C[1][2]

Not explicitly stated in

the comparative study.

Not explicitly stated in

the comparative study.

Migration Resistance

Leaching/Migration
Result 70% lower than

DEHP or DINP[1][2]

Baseline for

comparison[1][2]

Baseline for

comparison[1][2]

PHR: Parts per hundred parts of resin.

In-Depth Analysis of Performance
Mechanical Properties:

The plasticizing efficiency of the bio-based ester mixture containing propylene glycol dioleate
is on par with that of DEHP and DINP. At a concentration of 50 parts per hundred parts of resin

(PHR), all three plasticizers yield PVC formulations with a tensile strength of approximately 19

MPa and an elongation at break of around 250%.[1][2] This indicates that PGDO can impart the

desired flexibility and strength to PVC without compromising its mechanical integrity. The

hardness of the resulting PVC is also comparable across the tested plasticizers, further

confirming their similar efficiency.[1]

Thermal Stability:

Thermogravimetric analysis (TGA) demonstrates the good thermal and thermo-oxidative

stability of the bio-based plasticizer mixture. The temperature at which a 5% weight loss occurs
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is 261.1 °C in a nitrogen atmosphere.[1][2] This is a critical parameter, as plasticizers often

have lower thermal stability than the PVC polymer itself.[1]

Migration Resistance:

A significant advantage of the synthesized bio-based plasticizers, including propylene glycol
dioleate, is their excellent resistance to migration.[1][2] Studies have shown that the migration

of these bio-based plasticizers can be up to 70% lower than that of DEHP or DINP.[1][2] This is

a crucial factor, especially for applications where plasticizer leaching is a concern, such as in

medical devices and food packaging. The higher molecular weight and potential for

entanglement with the PVC chains contribute to this reduced migration.

Experimental Workflows and Methodologies
To ensure objective and reproducible results, standardized testing protocols are employed to

evaluate the performance of plasticizers. Below are detailed methodologies for the key

experiments cited in this guide.

Sample Preparation Performance Testing

Data Analysis & Comparison

PVC Resin

MixingPlasticizer (PGDO, DEHP, DINP)

Stabilizers & Other Additives

Processing (e.g., Rolling, Molding) Test Specimens

Mechanical Properties (ASTM D638)

Thermal Stability (TGA)

Migration Resistance

Data Collection & Analysis Comparative Evaluation

Click to download full resolution via product page

Overall experimental workflow for plasticizer performance evaluation.

Mechanical Properties Testing
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Objective: To determine the tensile strength and elongation at break of the plasticized PVC

samples.

Standard: ASTM D638 - Standard Test Method for Tensile Properties of Plastics.

Methodology:

Specimen Preparation: Dumbbell-shaped test specimens are prepared from the plasticized

PVC sheets according to the dimensions specified in ASTM D638.

Conditioning: The specimens are conditioned at a standard temperature (e.g., 23 ± 2 °C) and

relative humidity (e.g., 50 ± 5%) for a specified period before testing.

Testing: A universal testing machine is used to apply a tensile load to the specimen at a

constant rate of crosshead movement until it fractures.

Data Acquisition: The force and elongation are recorded throughout the test.

Calculations:

Tensile strength is calculated by dividing the maximum load by the original cross-sectional

area of the specimen.

Elongation at break is the percentage increase in length of the specimen at the point of

fracture.
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Start

Prepare Dumbbell-Shaped Specimen (ASTM D638)

Condition Specimen (23°C, 50% RH)

Mount Specimen in Universal Testing Machine

Apply Tensile Load at Constant Speed

Record Force and Elongation

Specimen Fractures

Calculate Tensile Strength & Elongation at Break

End
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Start

Weigh a Small Sample of Plasticized PVC

Place Sample in TGA Crucible

Heat at a Constant Rate in a Controlled Atmosphere

Continuously Monitor Sample Weight

Analyze TGA Curve (Weight vs. Temperature)

Determine 5% Weight Loss Temperature

End
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Start

Weigh Initial PVC Sample

Immerse Sample in Solvent

Incubate at Controlled Temperature for a Set Time

Remove and Dry Sample to Constant Weight

Weigh Final PVC Sample

Calculate Percentage Weight Loss (Migration)

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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